2-(1H-benzotriazol-1-yl)-N'-{(E)-[4-(diethylamino)phenyl]methylidene}acetohydrazide

• Molecular Formula: C19H22N6O
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 2-(benzotriazol-1-yl)-N-[(E)-[4-(diethylamino)phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C19H22N6O/c1-3-24(4-2)16-11-9-15(10-12-16)13-20-22-19(26)14-25-18-8-6-5-7-17(18)21-23-25/h5-13H,3-4,14H2,1-2H3,(H,22,26)/b20-13+
• InChI Key: NELGBXCTDOAUTP-DEDYPNTBSA-N
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=N/NC(=O)CN2C3=CC=CC=C3N=N2
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=NNC(=O)CN2C3=CC=CC=C3N=N2

Description

2-(1H-benzotriazol-1-yl)-N’-{(E)-[4-(diethylamino)phenyl]methylidene}acetohydrazide is a complex organic compound that belongs to the class of benzotriazole derivatives Benzotriazole derivatives are known for their diverse applications in various fields, including chemistry, biology, and materials science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1H-benzotriazol-1-yl)-N’-{(E)-[4-(diethylamino)phenyl]methylidene}acetohydrazide typically involves a multi-step process. The initial step often includes the formation of the benzotriazole moiety, followed by the introduction of the acetohydrazide group. The reaction conditions may vary, but common reagents include hydrazine hydrate, acetic anhydride, and various catalysts to facilitate the reactions.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing safety measures to handle potentially hazardous reagents.

Chemical Reactions Analysis

Types of Reactions

2-(1H-benzotriazol-1-yl)-N’-{(E)-[4-(diethylamino)phenyl]methylidene}acetohydrazide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products, depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of hydrazine derivatives.

Substitution: The benzotriazole moiety can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different benzotriazole derivatives, while substitution reactions can lead to a variety of substituted benzotriazole compounds.

Scientific Research Applications

2-(1H-benzotriazol-1-yl)-N’-{(E)-[4-(diethylamino)phenyl]methylidene}acetohydrazide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Medicine: It may be investigated for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: The compound can be used in the development of new materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 2-(1H-benzotriazol-1-yl)-N’-{(E)-[4-(diethylamino)phenyl]methylidene}acetohydrazide involves its interaction with specific molecular targets. The benzotriazole moiety can interact with various enzymes and receptors, modulating their activity. The compound may also participate in redox reactions, affecting cellular processes and signaling pathways.

Comparison with Similar Compounds

Similar Compounds

2-(2-Hydroxyphenyl)-2H-benzotriazoles: These compounds are used as UV stabilizers in lacquers and plastics.

4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids: These compounds have shown potential as anticancer agents.

Uniqueness

2-(1H-benzotriazol-1-yl)-N’-{(E)-[4-(diethylamino)phenyl]methylidene}acetohydrazide is unique due to its specific structural features, which allow it to participate in a wide range of chemical reactions and interact with various molecular targets